Cas no 1806374-94-6 (3-Difluoromethoxy-2,5-dimethylphenol)

• Product Name: 3-Difluoromethoxy-2,5-dimethylphenol
• CAS No: 1806374-94-6
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5002486
• Update Time: 2025-10-25

3-Difluoromethoxy-2,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethoxy-2,5-dimethylphenol

• Inchi： 1S/C9H10F2O2/c1-5-3-7(12)6(2)8(4-5)13-9(10)11/h3-4,9,12H,1-2H3
• InChI Key： CTEFDZMNUWJZJN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=C(C=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 3-Difluoromethoxy-2,5-dimethylphenol

Research Briefing on 3-Difluoromethoxy-2,5-dimethylphenol (CAS: 1806374-94-6)

3-Difluoromethoxy-2,5-dimethylphenol (CAS: 1806374-94-6) is a fluorinated phenolic compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the difluoromethoxy group and dimethyl substitutions, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective COX-2 inhibitors, which are pivotal in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study highlighted the compound's ability to modulate inflammatory pathways with high specificity, offering a promising avenue for treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 3-Difluoromethoxy-2,5-dimethylphenol has shown potential as an antimicrobial agent. Research conducted by the University of Cambridge in 2024 revealed its inhibitory effects against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study proposed that the difluoromethoxy group enhances membrane permeability, facilitating the disruption of bacterial cell walls. These findings underscore the compound's versatility and its potential to address pressing global health challenges, such as antibiotic resistance.

From a synthetic perspective, advancements in the preparation of 3-Difluoromethoxy-2,5-dimethylphenol have been reported in recent literature. A 2024 Organic Letters publication detailed a novel, cost-effective method for its synthesis using palladium-catalyzed C-H activation, which significantly improves yield and reduces environmental impact compared to traditional approaches. This methodological innovation is expected to accelerate its adoption in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research aims to elucidate its mechanism of action at the molecular level and explore its applicability in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to drive further breakthroughs in this area.

In conclusion, 3-Difluoromethoxy-2,5-dimethylphenol (CAS: 1806374-94-6) represents a compelling case study in the intersection of chemical innovation and biomedical research. Its dual functionality as an anti-inflammatory and antimicrobial agent, coupled with advancements in synthetic methodologies, positions it as a valuable asset in the quest for next-generation therapeutics. Future studies will likely focus on translational applications, paving the way for clinical trials and eventual commercialization.